molecular formula C9H11BrO3 B8729541 1-Bromo-2-methoxy-4-(methoxymethoxy)benzene

1-Bromo-2-methoxy-4-(methoxymethoxy)benzene

Cat. No.: B8729541
M. Wt: 247.09 g/mol
InChI Key: WAEQYJXXGZMKDX-UHFFFAOYSA-N
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Description

1-Bromo-2-methoxy-4-(methoxymethoxy)benzene is a useful research compound. Its molecular formula is C9H11BrO3 and its molecular weight is 247.09 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H11BrO3

Molecular Weight

247.09 g/mol

IUPAC Name

1-bromo-2-methoxy-4-(methoxymethoxy)benzene

InChI

InChI=1S/C9H11BrO3/c1-11-6-13-7-3-4-8(10)9(5-7)12-2/h3-5H,6H2,1-2H3

InChI Key

WAEQYJXXGZMKDX-UHFFFAOYSA-N

Canonical SMILES

COCOC1=CC(=C(C=C1)Br)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 4-bromo-3-methoxyphenol (500 mg, 2.46 mmol), chlorodimethylether (281 μL, 3.70 mmol), and potassium carbonate (850 mg, 6.15 mmol) was suspended in anhydrous N,N-dimethylformamide (8 mL) and stirred at 50° C. for 1 hour. After cooling down, the reaction mixture was diluted with ethyl acetate (150 mL). The mixture was washed with water (150 mL) and saturated brine (50 mL) successively, dried over anhydrous magnesium sulfate, and then the solvent was removed under reduced pressure. The obtained residue was purified by silica gel column chromatography (hexane-ethyl acetate) to give the titled reference compound (421 mg) as a colorless oil. (Yield 69%)
Quantity
500 mg
Type
reactant
Reaction Step One
[Compound]
Name
chlorodimethylether
Quantity
281 μL
Type
reactant
Reaction Step One
Quantity
850 mg
Type
reactant
Reaction Step One
Quantity
8 mL
Type
reactant
Reaction Step Two
Quantity
150 mL
Type
solvent
Reaction Step Three
Yield
69%

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